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Compound of Interest

O-
Compound Name:

(cyclohexylmethyl)hydroxylamine

Cat. No.: B3045577

Technical Guide: O-
(cyclohexylmethyl)hydroxylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-
(cyclohexylmethyl)hydroxylamine, including its chemical identifiers, properties, and relevant
data for research and development applications.

Chemical Identification and Properties

O-(cyclohexylmethyl)hydroxylamine is a substituted hydroxylamine derivative. It is
commercially available both as a free base and as a hydrochloride salt.

Table 1: Chemical Identifiers for O-(cyclohexylmethyl)hydroxylamine and its Hydrochloride
Salt
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O- O-

Identifier (cyclohexylmethyl)hydroxy (cyclohexylmethyl)hydroxy
lamine lamine hydrochloride
O- O-

IUPAC Name (cyclohexylmethyl)hydroxylami  (cyclohexylmethyl)hydroxylami
ne[1] ne;hydrochloride[2]

CAS Number 110238-61-4[1] 34955-09-4[2]

Molecular Formula C7H1sNOJ[1] C7H16CINO[2]

Molecular Weight 129.2 g/mol [1] 165.66 g/mol [2]
ZVLSNSQXNIVHMG- KEZQCICBYSOODN-

InChl Key

UHFFFAOYSA-N[1]

UHFFFAOYSA-N[2]

Canonical SMILES

C1CCC(CC1)CON[1]

C1CCC(CC1)CON.CI[2]

Table 2: Physicochemical Properties of O-(cyclohexylmethyl)hydroxylamine

Property Value Source
Boiling Point 215.237°C at 760 mmHg [1]
Density 0.939 g/cm? [1]

Synthesis and Reactions

O-substituted hydroxylamines are versatile reagents in organic synthesis. While specific high-

yield protocols for O-(cyclohexylmethyl)hydroxylamine are not detailed in the provided

results, general synthetic strategies for related compounds can be informative.

General Synthesis of O-Alkylhydroxylamines:

A common method for the synthesis of O-alkylhydroxylamines involves the alkylation of an N-

protected hydroxylamine derivative, such as N-hydroxyphthalimide, followed by deprotection.

For instance, a two-step process for preparing O-(phenylmethyl)hydroxylamine uses N-

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://pubchem.ncbi.nlm.nih.gov/compound/13983480
https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://pubchem.ncbi.nlm.nih.gov/compound/13983480
https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://pubchem.ncbi.nlm.nih.gov/compound/13983480
https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://pubchem.ncbi.nlm.nih.gov/compound/13983480
https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://pubchem.ncbi.nlm.nih.gov/compound/13983480
https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://pubchem.ncbi.nlm.nih.gov/compound/13983480
https://www.benchchem.com/product/b3045577?utm_src=pdf-body
https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://www.bocsci.com/o-cyclohexylmethyl-hydroxylamine-cas-110238-61-4-item-311033.html
https://www.benchchem.com/product/b3045577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

hydroxyphthalimide and (chloromethyl)benzene[3]. A similar approach could be adapted for the
synthesis of O-(cyclohexylmethyl)hydroxylamine using a suitable cyclohexylmethyl halide.

Key Reactions Involving Hydroxylamines:

o Oxime Formation: Hydroxylamines react with aldehydes and ketones to form oximes. This
reaction is fundamental in organic chemistry and can be used for the purification and
characterization of carbonyl compounds[4].

» Beckmann Rearrangement: The rearrangement of oximes, such as cyclohexanone oxime, is
a critical industrial process for the synthesis of lactams, which are precursors to polymers
like Nylon 6[5].

» Nucleophilic Substitution: The nitrogen atom in hydroxylamines can act as a nucleophile in
substitution reactions with alkylating agents[4].

Applications in Research and Drug Development

While specific biological activities for O-(cyclohexylmethyl)hydroxylamine are not extensively
documented in the provided search results, its structural motifs are relevant in medicinal
chemistry. The cyclohexyl group is a common lipophilic moiety in drug candidates, and the
hydroxylamine functional group can be a key pharmacophore or a reactive handle for further
chemical modification.

o Intermediate in Synthesis: O-(cyclohexylmethyl)hydroxylamine can serve as an
intermediate in the synthesis of more complex molecules, including potential pharmaceutical
and agrochemical agents[6].

o Derivatization Reagent: Related O-substituted hydroxylamines, such as 0-(2,3,4,5,6-
Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), are used as derivatization agents
for carbonyl compounds in analytical chemistry to enhance their detection by techniques like
gas chromatography (GC) and liquid chromatography (LC)[6].

» Scaffold for Drug Design: The general class of hydroxylamines has been investigated for
various biological activities. For example, hydroxylamine itself is a metabolite and has been
shown to have mutagenic and enzymatic inhibitory effects in vitro[7]. Derivatives of
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cyclohexylamine have been explored for activities such as acetylcholinesterase inhibition
and antimicrobial effects[8].

Experimental Protocols

Detailed experimental protocols for O-(cyclohexylmethyl)hydroxylamine are not readily
available in the initial search results. However, a general protocol for the synthesis of oximes
using hydroxylamine can be adapted.

General Protocol for Oxime Synthesis from an Alkyne:

The following is a representative procedure for the synthesis of an oxime from an alkyne and
hydroxylamine, which illustrates the reactivity of the hydroxylamine functional group.

Materials:

Alkyne substrate

e Aqueous hydroxylamine (50 wt%)

e 2-Methyl-1-propanol

o Ethyl acetate

o Saturated aqueous sodium bicarbonate

e Brine

e Anhydrous sodium sulfate

Procedure:

o Combine the alkyne and 2-methyl-1-propanol in a round-bottom flask equipped with a reflux
condenser.

e Add aqueous hydroxylamine (2.5 equivalents) to the mixture.
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» Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with ethyl acetate and wash sequentially with water, saturated aqueous
sodium bicarbonate, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography or recrystallization to yield the desired
oxime.

This is a generalized protocol and may require optimization for specific substrates.

Logical Workflow for Synthesis

The synthesis of O-(cyclohexylmethyl)hydroxylamine can be conceptualized as a two-step
process, starting from readily available materials.

Starting Materials

Cyclohexylmethyl bromide

Intermediate Final Product

N-Hydroxyphthalimide :@—h{ N-(Cyclohexylmethoxy)phthalimide }» (e.g?z‘;/:jortaezcitri?)rl]ysis) -{ O-(cyclohexylmethyl)hydroxylamine

Click to download full resolution via product page

Caption: Synthetic pathway for O-(cyclohexylmethyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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